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Compound of Interest

Compound Name: WZ-3146

Cat. No.: B611996 Get Quote

Researchers, scientists, and drug development professionals handling WZ-3146 are advised to

follow a comprehensive waste disposal plan rooted in safety and regulatory compliance. In the

absence of explicit disposal protocols from the manufacturer, a cautious approach based on

the compound's known properties and general laboratory chemical waste guidelines is

essential. This guide provides the necessary safety and logistical information to manage WZ-
3146 waste effectively.

Key Safety and Handling Information
While one Safety Data Sheet (SDS) does not classify WZ-3146 as a hazardous substance

according to the Globally Harmonized System (GHS), another indicates it may be irritating to

the mucous membranes and upper respiratory tract and potentially harmful upon inhalation,

ingestion, or skin absorption.[1] Due to this conflicting information, it is prudent to handle WZ-
3146 as a potentially hazardous compound.

Personal Protective Equipment (PPE): When handling WZ-3146, appropriate PPE, including

chemical-resistant gloves (such as butyl rubber for DMSO solutions), safety glasses, and a lab

coat, should be worn.[1] Work should be conducted in a well-ventilated area or under a fume

hood to avoid inhalation of any dust or aerosols.[1]

Spill Management: In the event of a spill, the area should be contained to prevent further

spread. The spilled material should be collected with an inert absorbent material and

transferred to a designated, sealed chemical waste container for disposal in accordance with

local regulations.[1]
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Quantitative Data and Physical Properties
The available quantitative data for WZ-3146 is limited. The following table summarizes the

known solubility and physical properties.

Property Data

Solubility ~30 mg/mL in Ethanol, DMSO, & DMF

~0.25 mg/mL in a 1:3 solution of Ethanol:PBS

(pH 7.2)

Melting Point No data available

Boiling Point No data available

Flash Point No data available

Chemical Formula C₂₄H₂₅ClN₆O₂

Molecular Weight 464.95 g/mol

Experimental Protocols
Currently, there are no publicly available, peer-reviewed experimental protocols specifically

detailing the disposal or neutralization of WZ-3146. The disposal procedures outlined in this

document are based on established best practices for laboratory chemical waste management.

WZ-3146 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of WZ-3146
waste. This workflow is designed to ensure that all waste streams are handled safely and in

compliance with institutional and local regulations.
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Waste Characterization

Disposal Procedures

Final Steps
Start: WZ-3146 Waste Generated Determine Waste Type

Solid WZ-3146 or
Contaminated Solids?

WZ-3146 in Solution?

Empty WZ-3146 Container?

Collect in a labeled,
sealed hazardous waste

container for solids.

Yes

Identify SolventYes

Triple rinse with a suitable
solvent (e.g., water, ethanol).

Collect rinsate as hazardous waste.

Yes

Arrange for pickup
by institutional Environmental

Health & Safety (EHS)
or a licensed waste
disposal contractor.

Aqueous Solution
(e.g., with PBS)

Organic Solvent
(e.g., DMSO, EtOH)

Collect in a labeled,
sealed aqueous hazardous

waste container.

Yes

Collect in a labeled,
sealed organic solvent

waste container.
Segregate halogenated and
non-halogenated solvents.

Yes

Deface label and dispose
of empty container in

accordance with institutional
and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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